Cas no 477229-49-5 (7-(3-chloro-4-methylphenyl)-N-(oxolan-2-yl)methyl-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine)
7-(3-chloro-4-methylphenyl)-N-(oxolan-2-yl)methyl-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 7-(3-chloro-4-methylphenyl)-N-(oxolan-2-yl)methyl-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine
- AKOS002094917
- AKOS016297176
- SR-01000567807-1
- F0532-0376
- 477229-49-5
- 7-(3-chloro-4-methylphenyl)-5-phenyl-N-((tetrahydrofuran-2-yl)methyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- EU-0028497
- SR-01000567807
- 7-(3-chloro-4-methylphenyl)-N-(oxolan-2-ylmethyl)-5-phenylpyrrolo[2,3-d]pyrimidin-4-amine
- 7-(3-chloro-4-methylphenyl)-N-[(oxolan-2-yl)methyl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- CCG-33926
- VU0080394-1
- 7-(3-chloro-4-methylphenyl)-5-phenyl-N-(tetrahydrofuran-2-ylmethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- Oprea1_638097
-
- Inchi: 1S/C24H23ClN4O/c1-16-9-10-18(12-21(16)25)29-14-20(17-6-3-2-4-7-17)22-23(27-15-28-24(22)29)26-13-19-8-5-11-30-19/h2-4,6-7,9-10,12,14-15,19H,5,8,11,13H2,1H3,(H,26,27,28)
- InChI Key: WPUCXKPMLXSVMB-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C=CC(=C1)N1C=C(C2C=CC=CC=2)C2=C1N=CN=C2NCC1CCCO1
Computed Properties
- Exact Mass: 418.1560391g/mol
- Monoisotopic Mass: 418.1560391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 559
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 52Ų
7-(3-chloro-4-methylphenyl)-N-(oxolan-2-yl)methyl-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0532-0376-2μmol |
7-(3-chloro-4-methylphenyl)-N-[(oxolan-2-yl)methyl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-49-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0532-0376-5μmol |
7-(3-chloro-4-methylphenyl)-N-[(oxolan-2-yl)methyl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-49-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0532-0376-10μmol |
7-(3-chloro-4-methylphenyl)-N-[(oxolan-2-yl)methyl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-49-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0532-0376-20μmol |
7-(3-chloro-4-methylphenyl)-N-[(oxolan-2-yl)methyl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-49-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0532-0376-1mg |
7-(3-chloro-4-methylphenyl)-N-[(oxolan-2-yl)methyl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-49-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0532-0376-2mg |
7-(3-chloro-4-methylphenyl)-N-[(oxolan-2-yl)methyl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-49-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0532-0376-3mg |
7-(3-chloro-4-methylphenyl)-N-[(oxolan-2-yl)methyl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-49-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0532-0376-4mg |
7-(3-chloro-4-methylphenyl)-N-[(oxolan-2-yl)methyl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-49-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0532-0376-5mg |
7-(3-chloro-4-methylphenyl)-N-[(oxolan-2-yl)methyl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-49-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0532-0376-10mg |
7-(3-chloro-4-methylphenyl)-N-[(oxolan-2-yl)methyl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-49-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
7-(3-chloro-4-methylphenyl)-N-(oxolan-2-yl)methyl-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 7-(3-chloro-4-methylphenyl)-N-(oxolan-2-yl)methyl-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine
Compound CAS No 477229-49-5: A Comprehensive Overview
The compound with CAS No 477229-49-5, known as 7-(3-chloro-4-methylphenyl)-N-(oxolan-2-yl)methyl-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrrolopyrimidine core, a chloro-substituted aromatic ring, and an oxolane (tetrahydrofuran) moiety. These structural elements contribute to its intriguing chemical properties and potential applications in drug discovery and advanced materials.
Recent studies have highlighted the importance of pyrrolopyrimidine derivatives in the development of novel therapeutic agents. The pyrrolo[2,3-d]pyrimidine core is a heterocyclic structure that has been shown to exhibit significant biological activity, including anti-cancer, anti-inflammatory, and anti-viral properties. The substitution pattern of this compound further enhances its bioactivity. The presence of a 3-chloro-4-methylphenyl group introduces electronic and steric effects that can modulate the molecule's interaction with biological targets. Similarly, the oxolan-2-ylmethyl substituent adds flexibility and potentially improves the compound's pharmacokinetic properties.
One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Researchers have demonstrated that pyrrolopyrimidine derivatives can act as inhibitors of various enzymes and receptors involved in disease pathways. For instance, studies have shown that analogs of this compound can inhibit kinase enzymes, which are often overexpressed in cancer cells. The chlorine substituent on the aromatic ring plays a crucial role in enhancing the molecule's binding affinity to these targets.
In addition to its biological applications, this compound has also been explored for its potential in materials science. The rigid structure of the pyrrolopyrimidine core makes it an attractive candidate for use in organic electronics. Recent research has focused on incorporating such molecules into organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The oxolane moiety contributes to the molecule's solubility and processability, making it suitable for thin-film applications.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the pyrrolopyrimidine core through cyclization reactions and the subsequent introduction of substituents at specific positions. Researchers have developed efficient methodologies to construct this molecule, often employing transition metal catalysts to facilitate key transformations.
From a safety standpoint, this compound has not been classified as a hazardous material under current regulations. However, like all organic compounds, it should be handled with care in a well ventilated environment. Proper disposal procedures should be followed to minimize environmental impact.
In conclusion, CAS No 477229-49-5 represents a fascinating example of how structural complexity can lead to versatile functionality. Its unique combination of chemical features makes it a valuable tool for both medicinal and materials research. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both fields.
477229-49-5 (7-(3-chloro-4-methylphenyl)-N-(oxolan-2-yl)methyl-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)